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Compound of Interest

Compound Name:
2-Benzamido-4-methoxybenzoic

acid

CAS No.: 109437-82-3

Cat. No.: B1210325

Get Quote

Executive Summary & Chemical Identity
2-Benzamido-4-methoxybenzoic acid (also known as N-benzoyl-4-methoxyanthranilic acid)

is a pivotal synthone in medicinal chemistry. It serves as the direct precursor to 7-methoxy-2-

phenyl-4H-3,1-benzoxazin-4-one, a scaffold exhibiting serine protease inhibitory activity and

potential anti-inflammatory properties.

Characterization of this compound is challenging due to its thermal instability; it undergoes

cyclodehydration to the benzoxazinone upon heating or exposure to dehydrating agents. This

guide establishes protocols to distinguish the open-ring acid from its cyclized derivatives.
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Property Detail

IUPAC Name 2-(Benzoylamino)-4-methoxybenzoic acid

Common Synonyms
-Benzoyl-4-methoxyanthranilic acid; 4-Methoxy-

-benzoylanthranilic acid

CAS Registry Number 109437-82-3

Molecular Formula

Molecular Weight 271.27 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO, DMF, warm Ethanol;

sparingly soluble in water

Synthesis Pathway & Impurity Profile
To understand the characterization markers, one must understand the synthesis. The

compound is typically synthesized via the Schotten-Baumann reaction of 4-methoxyanthranilic

acid with benzoyl chloride.

Reaction Workflow
The reaction proceeds in a biphasic system or pyridine solvent. The critical quality attribute

(CQA) is the complete conversion of the amine without over-benzoylation or premature

cyclization.
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Figure 1: Synthesis pathway and potential thermal degradation to benzoxazinone.

Spectroscopic Characterization (The Core)
This section details the spectral fingerprints required to validate identity.

Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum in DMSO-

is the primary tool for confirmation. The key diagnostic feature is the downfield amide proton
and the carboxylic acid proton.

Experimental Conditions: 500 MHz, DMSO-

, 298 K.
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Position (ppm) Multiplicity Integration
Assignment
Logic

-COOH 12.1 - 12.3 Broad Singlet 1H

Acidic proton;

disappears with

shake.

-NH- 11.8 - 12.0 Singlet 1H

Amide proton;

highly deshielded

by carbonyl

anisotropy.

H-3 8.45
Doublet (

Hz)
1H

Aromatic; Ortho

to amide group

(deshielded).

Benzoyl (Ortho) 7.95
Doublet (

Hz)
2H

Benzoyl ring

protons adjacent

to carbonyl.

H-6 7.90
Doublet (

Hz)
1H

Aromatic; Ortho

to carboxylic

acid.

Benzoyl (Para) 7.60 Triplet 1H
Benzoyl ring

para proton.

Benzoyl (Meta) 7.52 Triplet 2H
Benzoyl ring

meta protons.

H-5 6.75
dd (

Hz)
1H

Aromatic;

Shielded by

adjacent

methoxy group.

-OCH 3.85 Singlet 3H
Characteristic

methoxy peak.
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Critical Analysis: If the peak at

12.1-12.3 is missing and the spectra shows a simplified aromatic region, the

compound has likely cyclized to the benzoxazinone.

Infrared Spectroscopy (FT-IR)
IR is used to distinguish the open-chain acid from the cyclic benzoxazinone.

Acid Carbonyl (

): 1680–1700 cm

(Broad, H-bonded).

Amide Carbonyl (

): 1640–1660 cm

(Amide I band).

N-H Stretch: 3200–3350 cm

(Sharp/Medium).

O-H Stretch: 2500–3100 cm

(Very broad, characteristic of carboxylic acid dimers).

Differentiation Marker: The cyclized benzoxazinone shows a significantly higher carbonyl

frequency (~1750–1760 cm

for the lactone/oxazinone ring) and lacks the broad O-H stretch.

Mass Spectrometry (ESI-MS)
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Ionization Mode: Negative Mode (ESI-) is often more sensitive for carboxylic acids, though

Positive Mode (ESI+) works for the amide.

Molecular Ion:

Fragmentation:

m/z 254: Loss of

(In-source cyclization to benzoxazinone).

m/z 105: Benzoyl cation (

).

Purity & Physical Analysis Protocols
High-Performance Liquid Chromatography (HPLC)
A reverse-phase method is required. Acidic mobile phases are mandatory to suppress

ionization of the carboxylic acid and improve peak shape.

Method Parameters:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV at 254 nm (aromatic) and 300 nm (conjugated system).

Retention Time Logic: The target acid (polar) will elute earlier than the cyclized

benzoxazinone impurity (non-polar).

Thermal Analysis (DSC/TGA)
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Warning: Melting point determination is not a reliable identity test for this compound due to

thermal reactivity.

Behavior: The compound typically exhibits an endotherm (melting) followed immediately or

overlapped by an exotherm (cyclodehydration).

Literature MP: Often reported as the MP of the cyclized product (~122–125°C) if the heating

rate is slow.

Protocol: Use Differential Scanning Calorimetry (DSC) with a sealed pan to observe the

dehydration event.

Functional Application: Benzoxazinone Formation
The primary utility of 2-benzamido-4-methoxybenzoic acid is its conversion to 7-methoxy-2-

phenyl-4H-3,1-benzoxazin-4-one. This is achieved via dehydrating agents.

Cyclization Protocol:

Reagents: Acetic Anhydride (reflux) or Cyanuric Chloride/Pyridine (room temp).

Mechanism: Activation of the carboxylic acid followed by nucleophilic attack of the amide

oxygen.

Validation: Disappearance of the broad -COOH peak in NMR and shift of IR carbonyl to

~1760 cm

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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